Cas no 1261891-81-9 (3-Chloro-5-(4-formylphenyl)phenol)

• Product Name: 3-Chloro-5-(4-formylphenyl)phenol
• CAS No: 1261891-81-9
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD18315458
• CID: 2761642
• PubChem ID: 53221197
• Update Time: 2025-05-20

3-Chloro-5-(4-formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5'-hydroxy[1,1'-biphenyl]-4-carbaldehyde
• 3-Chloro-5-(4-formylphenyl)phenol, 95%
• 3-CHLORO-5-(4-FORMYLPHENYL)PHENOL
• DTXSID20685858
• MFCD18315458
• 1261891-81-9
• 3-Chloro-5-(4-formylphenyl)phenol

• MDL： MFCD18315458
• Inchi： 1S/C13H9ClO2/c14-12-5-11(6-13(16)7-12)10-3-1-9(8-15)2-4-10/h1-8,16H
• InChI Key： AWQQJIWHOHAQEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C=O)=CC=1)O

Computed Properties

• Exact Mass: 232.029
• Monoisotopic Mass: 232.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(4-formylphenyl)phenol

Professional Introduction to 3-Chloro-5-(4-formylphenyl)phenol (CAS No. 1261891-81-9)

3-Chloro-5-(4-formylphenyl)phenol, with the chemical identifier CAS No. 1261891-81-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both chloro and formyl functional groups makes it a valuable intermediate for constructing complex molecular architectures, which are essential for drug discovery and medicinal chemistry research.

The< strong>3-Chloro-5-(4-formylphenyl)phenol molecule exhibits a phenolic core substituted with a chloro group at the third position and a formyl group at the fourth position of the phenyl ring. This specific substitution pattern enhances its reactivity, making it a preferred building block for synthesizing various pharmacophores. The formyl group, in particular, serves as a crucial site for further functionalization through condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry to create bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both chloro and formyl substituents. These groups are known to influence the electronic and steric properties of the molecule, thereby modulating its biological activity. For instance, studies have demonstrated that such compounds can exhibit potent antimicrobial, anti-inflammatory, and anticancer effects. The< strong>3-Chloro-5-(4-formylphenyl)phenol structure provides a unique scaffold that can be modified to target specific disease pathways, making it an attractive candidate for drug development.

One of the most compelling aspects of< strong>3-Chloro-5-(4-formylphenyl)phenol is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral components of many drugs due to their ability to mimic natural biomolecules and interact with biological targets effectively. By incorporating this compound into synthetic protocols, researchers can access a wide range of derivatives with tailored properties. For example, its conversion into pyridine or quinoline derivatives has been explored as a strategy to develop novel antiviral and anticancer agents.

The< strong>CAS No. 1261891-81-9 identifier ensures that researchers can reliably source and utilize this compound in their experiments. The precise chemical specification provided by the CAS number is crucial for maintaining consistency and reproducibility in scientific studies. This level of detail is particularly important in pharmaceutical research, where small variations in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry have further enhanced the utility of< strong>3-Chloro-5-(4-formylphenyl)phenol. Molecular modeling techniques allow researchers to predict the binding affinity of this compound to various biological targets, thereby accelerating the drug discovery process. These computational studies have revealed that modifications to the chloro and formyl groups can fine-tune the pharmacological properties of derivatives derived from this scaffold.

In addition to its synthetic applications, 3-Chloro-5-(4-formylphenyl)phenol has been investigated for its potential role in material science. The unique electronic properties of its structure make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its incorporation into organic semiconductors and light-emitting diodes (LEDs), demonstrating its promise as a component in next-generation electronic materials.

The versatility of< strong>CAS No. 1261891-81-9 extends to its use as a cross-coupling partner in transition metal-catalyzed reactions. Cross-coupling reactions are fundamental tools in organic synthesis, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecules. By leveraging these reactions, scientists can introduce diverse functional groups into the< strong>3-Chloro-5-(4-formylphenyl)phenol framework, expanding its utility in drug development and material science.

The growing body of research on< strong>3-Chloro-5-(4-formylphenyl)phenol underscores its importance as a versatile intermediate in chemical synthesis. Its unique structural features and reactivity make it an invaluable asset for researchers working in pharmaceuticals, agrochemicals, and materials science. As new methodologies and applications continue to emerge, this compound is poised to play an even greater role in advancing scientific innovation.